Cas no 98-78-2 (3-oxocyclopentane-1-carboxylic acid)

3-oxocyclopentane-1-carboxylic acid structure

98-78-2 structure

Product Name:3-oxocyclopentane-1-carboxylic acid

CAS No:98-78-2

MF:C₆H₈O₃

MW:128.125922203064

MDL:MFCD01320173

CID:34978

PubChem ID:24879119

Update Time:2025-04-19

3-oxocyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Oxo-cyclopentane-carboxylic acid
- 3-oxocyclopentanecarboxylic acid
- 3-oxocyclopentane-1-carboxylic acid
- 3-Oxo-1-cyclopentanecarboxylic acid
- 3-Oxo cyclopentane 1-carboxylic acid
- Cyclopentanecarboxylic acid, 3-oxo-
- cyclopentanone-3-carboxylic acid
- 3-oxo-cyclopentanecarboxylic acid
- 3-CARBOXYCYCLOPENTANONE
- 3-ketocyclopentanecarboxylic acid
- 3-cyclopentanone-1(R)-carboxylic acid
- AK100868
- PubChem11090
- 3-OXO-1-CYCLO PENTANECARBOXYLIC ACID
- (R)-3-Oxo-cyclopentanecarboxylic acid
- PubChe
- 3-oxocyclopentane carboxylic acid
- 3-oxo-1-cyclopentane carboxylic acid
- BCP27585
- MFCD19228224
- 3-Oxo-1-cyclopentanecarboxylic acid, 97%
- DTXSID90281043
- NSC-19869
- US10562844, Compound 10
- NSC19869
- SY007001
- FT-0649624
- EN300-84261
- 3-Oxo-Cyclopentane-Carboxylicacid
- PB28806
- 98-78-2
- AC-1465
- GS-4087
- CHEBI:71213
- PB17215
- Q27139448
- AKOS006222339
- PB15404
- SY059751
- SY059752
- MFCD19228332
- O0416
- CS-W001693
- (1R)-3-Oxocyclopentanecarboxylic acid
- SCHEMBL51838
- FT-0699608
- RDSNBKRWKBMPOP-UHFFFAOYSA-N
- 3-oxo-cyclopentane carboxylic acid
- BDBM433358
- AM20120395
- J-513015
- AJ-190/25036001
- Z1205493622
- MFCD01320173
- DB-002960
- DTXCID50232197
- 3-Ketocyclopentylcarboxylic acid
- O30200
- XPB4E2AGY5
- MDL： MFCD01320173
- Inchi： 1S/C6H8O3/c7-5-2-1-4(3-5)6(8)9/h4H,1-3H2,(H,8,9)
- InChI Key： RDSNBKRWKBMPOP-UHFFFAOYSA-N
- SMILES： O=C1CCC(C(=O)O)C1

Computed Properties

Exact Mass: 128.04700
Monoisotopic Mass: 128.047
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: -0.4
Topological Polar Surface Area: 54.4

Experimental Properties

Color/Form: solid
Density: 1.314
Melting Point: 59-62 °C (lit.)
Boiling Point: 150°C/1.5mmHg(lit.)
Flash Point: 149.9℃
Refractive Index: 1.513
PSA: 54.37000
LogP: 0.44020
Solubility: Not determined

3-oxocyclopentane-1-carboxylic acid Security Information

Symbol:
Prompt：warning
Hazard Statement： H315-H319
Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36/37/39
Risk Phrases：R36/37/38
Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

3-oxocyclopentane-1-carboxylic acid Customs Data

HS CODE：2918300090
Customs Data：

China Customs Code:
2918300090

Overview:

2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

3-oxocyclopentane-1-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	022952-250mg	3-Oxo-1-cyclopentanecarboxylic acid	98-78-2	95%	250mg	￡11.00	2022-03-01
Fluorochem	022952-1g	3-Oxo-1-cyclopentanecarboxylic acid	98-78-2	95%	1g	￡24.00	2022-03-01
Fluorochem	022952-5g	3-Oxo-1-cyclopentanecarboxylic acid	98-78-2	95%	5g	￡68.00	2022-03-01
Fluorochem	022952-10g	3-Oxo-1-cyclopentanecarboxylic acid	98-78-2	95%	10g	￡113.00	2022-03-01
Chemenu	CM104670-10g	3-oxocyclopentane-1-carboxylic acid	98-78-2	97%	10g	$143	2021-08-06
Chemenu	CM104670-25g	3-oxocyclopentane-1-carboxylic acid	98-78-2	97%	25g	$262	2021-08-06
TRC	O857510-250mg	3-Oxo-1-cyclopentanecarboxylic Acid	98-78-2		250mg	$64.00	2023-05-17
TRC	O857510-1g	3-Oxo-1-cyclopentanecarboxylic Acid	98-78-2		1g	$ 70.00	2022-06-03
TRC	O857510-2.5g	3-Oxo-1-cyclopentanecarboxylic Acid	98-78-2		2.5g	$ 145.00	2022-06-03
SHANG HAI XIAN DING Biotechnology Co., Ltd.	O0416-1g	3-oxocyclopentane-1-carboxylic acid	98-78-2	98.0%(GC&T)	1g	￥965.0	2022-06-10

3-oxocyclopentane-1-carboxylic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd

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(CAS:98-78-2)3-Oxocyclopentanecarboxylic acid

Order Number:sfd7576

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

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